Cas no 2137517-96-3 (1-[2-(Aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one)

• Product Name: 1-[2-(Aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one
• CAS No: 2137517-96-3
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 6452181
• PubChem ID: 165454928
• Update Time: 2025-10-31

1-[2-(Aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137517-96-3
• EN300-715430
• 1-[2-(aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one
• 1-[2-(Aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one

• Inchi： 1S/C11H22N2O3/c1-3-4-11(8-12)9-13(5-6-16-11)10(14)7-15-2/h3-9,12H2,1-2H3
• InChI Key： KWICZUDTXBFGNP-UHFFFAOYSA-N
• SMILES： O1CCN(C(COC)=O)CC1(CN)CCC

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-[2-(Aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one

Comprehensive Professional Introduction to 1-[2-(Aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one (CAS No. 2137517-96-3)

1-[2-(Aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one (CAS No. 2137517-96-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its morpholine core and methoxyethyl ketone functional group, is often explored for its role in drug discovery and development. Researchers are particularly interested in its aminomethyl and propylmorpholin moieties, which contribute to its biochemical interactions and stability.

In recent years, the demand for novel compounds like 1-[2-(Aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one has surged, driven by advancements in medicinal chemistry and biopharmaceuticals. This compound is frequently discussed in the context of central nervous system (CNS) drug development, as its structural attributes may influence neurotransmitter modulation. Additionally, its methoxyethan-1-one group is a subject of interest for its potential in enhancing solubility and bioavailability, critical factors in modern drug formulation.

The synthesis and characterization of CAS No. 2137517-96-3 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are vital for reproducible research outcomes. Given the growing emphasis on green chemistry, scientists are also exploring eco-friendly synthetic routes for this molecule to align with sustainable practices.

One of the most searched questions related to 1-[2-(Aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one revolves around its potential therapeutic applications. While preliminary studies suggest its relevance in neurological disorders and pain management, further clinical validation is required. The compound's mechanism of action and target specificity are also hot topics in academic forums and patent filings, reflecting its commercial and scientific value.

From an industrial perspective, CAS No. 2137517-96-3 is often highlighted in discussions about custom synthesis and contract manufacturing. Companies specializing in fine chemicals and intermediates are increasingly listing this compound in their portfolios to cater to the pharmaceutical sector's evolving needs. Its role in high-throughput screening (HTS) and combinatorial chemistry further underscores its versatility.

In summary, 1-[2-(Aminomethyl)-2-propylmorpholin-4-yl]-2-methoxyethan-1-one represents a promising candidate for future scientific and industrial breakthroughs. Its multifaceted properties and alignment with current trends in drug discovery and sustainable chemistry make it a compound worth watching. As research progresses, its applications are likely to expand, offering new opportunities for innovation and collaboration across disciplines.